2-Methyl-6-[(pyrrolidin-1-yl)methyl]pyridine

• CAS No.: 125104-68-9
• Molecular Formula: C11H16N2
• Molecular Weight: 176.26 g/mol
• IUPAC Name: 2-methyl-6-(pyrrolidin-1-ylmethyl)pyridine
• InChI: InChI=1S/C11H16N2/c1-10-5-4-6-11(12-10)9-13-7-2-3-8-13/h4-6H,2-3,7-9H2,1H3
• InChI Key: UWGGDBZLFAXETC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CN2CCCC2

Description

2-Methyl-6-[(pyrrolidin-1-yl)methyl]pyridine is a useful research compound. Its molecular formula is C11H16N2 and its molecular weight is 176.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 6-methylpyridine-2-carboxaldehyde (1.2 g), pyrrolidine (0.78 g) and platinum oxide (0.15 g) in ethanol (50 ml) was hydrogenated at atmospheric pressure for 30 min. The catalyst was filtered off and the filtrate was evaporated. The residue (1.6 g) was purified by chromatography on alumina (60 g, Type UGI), eluting with ether-hexane (1:1) to give the title compound as a colourless mobile oil (1.15 g).

Synthesis routes and methods II

Procedure details

By reaction of 6-methyl-2-pyridyl methanol [prepared as described in Helv. Chim. Acta, 2429 (1957)], g 7.1 (0.058 moles), with methanesulfonyl chloride and then with pyrrolidine as in Description 1, g 7.5 of yellow oil (b.p. 62°-65° C. 80 mmHg) were obtained.